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Isopropyl isocyanide flammability hazard

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopropyl isocyanide

CAS No.: 598-45-8

Cat. No.: S586338

Hazard Identification Summary

The table below summarizes the key hazard information for isopropyl isocyanide [1] [2].

Hazard Aspect Specification

GHS Signal Word Danger [1]

Flammability Highly Flammable Liquid (Category 2) [1]

Flash Point 20.6 °C (closed cup) / 69.1 °F [1]

Health Hazards Acute Toxicity (Oral, Dermal, Inhalation - Category 3) [1]
Boiling Point 75 °C [1] [2]

Density 0.733 g/mL at 25 °C [1] [2]

Recommended Storage 2-8°C [1][2]

Safe Handling & Operational Guide
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Storage and Personal Protective Equipment (PPE)

e Storage Conditions: Store in a dedicated flammable materials refrigerator at 2-8°C [1] [2]. The
container must be tightly sealed to prevent the release of vapors.

¢ Personal Protective Equipment (PPE): The minimum recommended PPE includes eyes shields,
face shields, gloves, and a specific type ABEK (EN14387) respirator filter to protect against
organic vapors [1]. Always consult your institution's safety department for a site-specific risk
assessment.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for safely handling isopropyl isocyanide, from

preparation to clean-up.
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Review SDS and Protocol

Perform in a Fume Hood

Wear Appropriate PPE:
Safety Glasses, Gloves, Lab Coat

Pre-cool Equipment
if Necessary

Keep Container Sealed
Except During Transfer

Have Spill Kit Ready

Conduct Experiment

Properly Dispose of Waste

Decontaminate Work Area
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Click to download full resolution via product page

Frequently Asked Questions (FAQS)

Q1: Why is storing isopropyl isocyanide in a standard laboratory refrigerator a critical safety
violation? A standard refrigerator is not spark-proof. The low flash point of 20.6°C means the chemical can
generate flammable vapors at room temperature, which could easily reach ignition concentration inside the
fridge and cause an explosion. Always use a certified flammable materials refrigerator or explosion-proof

equipment [1].

Q2: What is the primary health concern when handling this reagent? The primary health concerns are its
acute toxicity through inhalation, skin contact, and ingestion. The ABEK-rated respirator recommendation
specifically addresses the risk from inhaling its vapors. Direct contact with the liquid or vapor can cause

serious systemic or target organ effects [1].

Q3: My research requires using isopropyl isocyanide in a reaction above its flash point. What special
precautions are necessary? This significantly increases the risk of fire and vapor release. Your setup must

include, at a minimum:

e Engineering Controls: Conduct the reaction in a fully functioning fume hood.

¢ Process Control: Use a condenser on the reaction vessel to cool and contain vapors.

¢ Ignition Control: Ensure all heating sources (hot plates, stirrers) are spark-proof and rated for use
with flammable solvents.

e Containment: Keep the reaction vessel sealed as much as possible, using appropriate septa or
fittings.

Troubleshooting Common Experimental Issues

Problem: Low yield in Ugi or Passerini reactions.
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e Potential Cause 1: Reagent Decomposition. Isopropyl isocyanide can degrade if stored
improperly or for extended periods.

e Solution: Test a new batch of the isocyanide. Ensure it has been stored cold and its purity is verified
(97% or higher) [1].

¢ Potential Cause 2: Evaporation during handling. Due to its low boiling point and high volatility,
accurate transfer can be challenging.

¢ Solution: Pre-chill the syringe and the reagent vial on ice before withdrawal. Perform transfers swiftly

and within the fume hood.
Problem: Unintended reaction or product decomposition.

e Potential Cause: Impurity formation. Old or contaminated isocyanide may contain side products
that interfere with the desired reaction pathway.

¢ Solution: Purify the isocyanide if necessary prior to use, following established laboratory purification
methods. Always use high-purity reagents for sensitive synthetic applications [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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